Cas no 2060039-02-1 (5-(2-amino-5-bromo-3-methylphenyl)pyrrolidin-2-one)

• Product Name: 5-(2-amino-5-bromo-3-methylphenyl)pyrrolidin-2-one
• CAS No: 2060039-02-1
• MF: C₁₁H₁₃BrN₂O
• MW: 269.137721776962
• MDL: MFCD30500542
• CID: 5183318
• PubChem ID: 131527603
• Update Time: 2025-05-19

5-(2-amino-5-bromo-3-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 5-(2-amino-5-bromo-3-methylphenyl)-
• 5-(2-amino-5-bromo-3-methylphenyl)pyrrolidin-2-one

• MDL： MFCD30500542
• Inchi： 1S/C11H13BrN2O/c1-6-4-7(12)5-8(11(6)13)9-2-3-10(15)14-9/h4-5,9H,2-3,13H2,1H3,(H,14,15)
• InChI Key： RHASGPVEBFHWEX-UHFFFAOYSA-N
• SMILES： N1C(C2=CC(Br)=CC(C)=C2N)CCC1=O

Additional information on 5-(2-amino-5-bromo-3-methylphenyl)pyrrolidin-2-one

Introduction to 5-(2-amino-5-bromo-3-methylphenyl)pyrrolidin-2-one (CAS No. 2060039-02-1)

5-(2-amino-5-bromo-3-methylphenyl)pyrrolidin-2-one, also known by its CAS number 2060039-02-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-(2-amino-5-bromo-3-methylphenyl)pyrrolidin-2-one make it a promising candidate for various pharmacological studies.

The molecular structure of 5-(2-amino-5-bromo-3-methylphenyl)pyrrolidin-2-one consists of a pyrrolidinone ring substituted with a 2-amino-5-bromo-3-methylphenyl group. The presence of the bromine atom and the amino group imparts specific chemical and biological properties to this compound. Recent studies have shown that such substitutions can significantly influence the compound's binding affinity to various biological targets, making it a valuable tool in drug discovery and development.

In terms of its physical and chemical properties, 5-(2-amino-5-bromo-3-methylphenyl)pyrrolidin-2-one is a solid at room temperature with a molecular weight of approximately 317.14 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental setups. The compound's stability under different conditions, including pH, temperature, and light exposure, has been extensively studied to ensure its reliability in both laboratory and clinical settings.

The biological activity of 5-(2-amino-5-bromo-3-methylphenyl)pyrrolidin-2-one has been the subject of numerous investigations. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, recent research has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This makes 5-(2-amino-5-bromo-3-methylphenyl)pyrrolidin-2-one a promising lead compound for the development of targeted therapies.

Beyond its enzymatic inhibition properties, 5-(2-amino-5-bromo-3-methylphenyl)pyrrolidin-2-one has also shown potential as an anti-inflammatory agent. In vitro studies have revealed that it can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that the compound may have therapeutic applications in treating inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of 5-(2-amino-5-bromo-3-methylphenyl)pyrrolidin-2-one has been evaluated in preclinical models to assess its suitability for further development. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, preliminary toxicity studies have indicated that 5-(2-amino-5-bromo-3-methylphenyl)pyrrolidin-2-one is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 5-(2-amino-5-bromo-3-methylphenyl)pyrrolidin-2-one (CAS No. 2060039-02-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility, paving the way for new treatments for various diseases.